Cas no 647037-11-4 (2-(Chloromethyl)-1,3-difluoro-4-methyl-benzene)
2-(Chloromethyl)-1,3-difluoro-4-methyl-benzene Chemical and Physical Properties
Names and Identifiers
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- Benzene, 2-(chloromethyl)-1,3-difluoro-4-methyl-
- 2-(chloromethyl)-1,3-difluoro-4-methylbenzene
- EN300-393353
- DTXSID70735554
- AKOS017517905
- 647037-11-4
- SCHEMBL379227
- 2-(Chloromethyl)-1,3-difluoro-4-methyl-benzene
-
- Inchi: 1S/C8H7ClF2/c1-5-2-3-7(10)6(4-9)8(5)11/h2-3H,4H2,1H3
- InChI Key: WBVSJQJFXIAHHX-UHFFFAOYSA-N
- SMILES: ClCC1C(=CC=C(C)C=1F)F
Computed Properties
- Exact Mass: 176.02051
- Monoisotopic Mass: 176.0204342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
2-(Chloromethyl)-1,3-difluoro-4-methyl-benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B536815-10mg |
2-(Chloromethyl)-1,3-difluoro-4-methyl-benzene |
647037-11-4 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B536815-50mg |
2-(Chloromethyl)-1,3-difluoro-4-methyl-benzene |
647037-11-4 | 50mg |
$ 135.00 | 2022-06-07 | ||
| TRC | B536815-100mg |
2-(Chloromethyl)-1,3-difluoro-4-methyl-benzene |
647037-11-4 | 100mg |
$ 230.00 | 2022-06-07 | ||
| Chemenu | CM460457-100mg |
2-(chloromethyl)-1,3-difluoro-4-methylbenzene |
647037-11-4 | 95%+ | 100mg |
$303 | 2022-06-10 | |
| Chemenu | CM460457-250mg |
2-(chloromethyl)-1,3-difluoro-4-methylbenzene |
647037-11-4 | 95%+ | 250mg |
$423 | 2022-06-10 | |
| Chemenu | CM460457-500mg |
2-(chloromethyl)-1,3-difluoro-4-methylbenzene |
647037-11-4 | 95%+ | 500mg |
$714 | 2022-06-10 | |
| Chemenu | CM460457-1g |
2-(chloromethyl)-1,3-difluoro-4-methylbenzene |
647037-11-4 | 95%+ | 1g |
$906 | 2022-06-10 | |
| Enamine | EN300-393353-0.05g |
2-(chloromethyl)-1,3-difluoro-4-methylbenzene |
647037-11-4 | 95% | 0.05g |
$174.0 | 2023-06-03 | |
| Enamine | EN300-393353-0.1g |
2-(chloromethyl)-1,3-difluoro-4-methylbenzene |
647037-11-4 | 95% | 0.1g |
$257.0 | 2023-06-03 | |
| Enamine | EN300-393353-0.25g |
2-(chloromethyl)-1,3-difluoro-4-methylbenzene |
647037-11-4 | 95% | 0.25g |
$367.0 | 2023-06-03 |
2-(Chloromethyl)-1,3-difluoro-4-methyl-benzene Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 2-(Chloromethyl)-1,3-difluoro-4-methyl-benzene
Introduction to 2-(Chloromethyl)-1,3-difluoro-4-methyl-benzene (CAS No. 647037-11-4)
2-(Chloromethyl)-1,3-difluoro-4-methyl-benzene (CAS No. 647037-11-4) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, including a chloromethyl group, two fluorine atoms, and a methyl group attached to a benzene ring. These functional groups contribute to its diverse reactivity and potential applications in various scientific and industrial domains.
The molecular formula of 2-(Chloromethyl)-1,3-difluoro-4-methyl-benzene is C9H8ClF2, and its molecular weight is approximately 199.61 g/mol. The compound's physical properties include a boiling point of around 180°C and a melting point of approximately -50°C. It is generally a colorless liquid with a characteristic aromatic odor. These properties make it suitable for use in various chemical reactions and processes.
In the realm of chemical synthesis, 2-(Chloromethyl)-1,3-difluoro-4-methyl-benzene serves as an important intermediate for the preparation of more complex molecules. The presence of the chloromethyl group allows for facile nucleophilic substitution reactions, enabling the introduction of various functional groups. Additionally, the fluorine atoms provide unique electronic and steric effects that can influence the reactivity and selectivity of subsequent transformations.
Recent research has highlighted the potential of 2-(Chloromethyl)-1,3-difluoro-4-methyl-benzene in pharmaceutical applications. For instance, studies have explored its use as a building block for the synthesis of novel drugs with improved pharmacological properties. One notable example is its role in the development of fluorinated analogs of existing drugs, which can exhibit enhanced bioavailability and reduced side effects. These fluorinated compounds are particularly valuable in the treatment of various diseases, including cancer and infectious diseases.
In materials science, 2-(Chloromethyl)-1,3-difluoro-4-methyl-benzene has been investigated for its potential in the synthesis of advanced materials with unique properties. The presence of fluorine atoms can impart hydrophobicity and chemical stability to polymers and other materials derived from this compound. This makes it an attractive candidate for applications in coatings, adhesives, and electronic devices.
The environmental impact of 2-(Chloromethyl)-1,3-difluoro-4-methyl-benzene is an important consideration in its use and disposal. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices are essential to minimize any potential environmental risks. Researchers are actively exploring more sustainable synthetic routes to produce this compound with reduced environmental impact.
In conclusion, 2-(Chloromethyl)-1,3-difluoro-4-methyl-benzene (CAS No. 647037-11-4) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features make it an invaluable intermediate in chemical synthesis, pharmaceutical research, and materials science. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.
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